Cas no 237435-79-9 (4-Chloro-2-(2-methylpropyl)-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine)

4-Chloro-2-(2-methylpropyl)-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine structure
237435-79-9 structure
Product Name:4-Chloro-2-(2-methylpropyl)-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine
CAS No:237435-79-9
MF:C16H16ClN3
MW:285.771342277527
CID:2124057
Update Time:2023-08-04

4-Chloro-2-(2-methylpropyl)-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-(2-methylpropyl)-6-phenylpyrrolo[3,2-d]pyrimidine
    • 4-Chloro-2-(2-methylpropyl)-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine
    • Inchi: 1S/C16H16ClN3/c1-10(2)8-14-18-13-9-12(11-6-4-3-5-7-11)19-15(13)16(17)20-14/h3-7,9-10,19H,8H2,1-2H3
    • InChI Key: LTXUWCOGPBNODT-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C=C(C3C=CC=CC=3)N2)N=C(CC(C)C)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 317
  • Topological Polar Surface Area: 41.6
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